N-(3-methoxyphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide

• IUPAC Name: N-(3-methoxyphenyl)-4-[(4-methylphenyl)methyl]piperazine-1-carboxamide
• InChI: InChI=1S/C20H25N3O2/c1-16-6-8-17(9-7-16)15-22-10-12-23(13-11-22)20(24)21-18-4-3-5-19(14-18)25-2/h3-9,14H,10-13,15H2,1-2H3,(H,21,24)
• InChI Key: ITMMYMYNXCJDHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)C(=O)NC3=CC(=CC=C3)OC
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol

Description

N-(3-methoxyphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide, also known as MMBC, is a synthetic designer drug that belongs to the piperazine class of compounds. It was first identified in 2014 and has been reported to have psychoactive properties similar to other designer drugs such as mephedrone and methylone.

Mechanism of Action

The mechanism of action of N-(3-methoxyphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide is not fully understood, but it is thought to act by increasing the release of serotonin and dopamine in the brain. This leads to an increase in the levels of these neurotransmitters, which can cause feelings of euphoria, increased energy, and altered perception.
Biochemical and Physiological Effects:
N-(3-methoxyphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide has been shown to have a number of biochemical and physiological effects on the body. It has been found to increase heart rate, blood pressure, and body temperature. It can also cause pupil dilation, muscle tension, and tremors. N-(3-methoxyphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide has been reported to cause hallucinations, paranoia, and anxiety in some users.

Advantages and Limitations for Lab Experiments

N-(3-methoxyphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide has advantages and limitations for lab experiments. It has been used as a tool to study the effects of serotonin and dopamine on the brain. However, its psychoactive properties make it difficult to use in experiments that require precise control of dosage and administration.

Future Directions

There are several future directions for research on N-(3-methoxyphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide. One area of interest is the development of new drugs that target the serotonin and dopamine receptors. Another area of interest is the study of the long-term effects of N-(3-methoxyphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide on the brain and body. Additionally, research on the pharmacokinetics and metabolism of N-(3-methoxyphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide could provide insights into its potential for abuse and toxicity.

Synthesis Methods

The synthesis of N-(3-methoxyphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide involves the reaction of 4-methylbenzyl chloride with 3-methoxyphenylpiperazine in the presence of a base such as potassium carbonate. The resulting product is then acylated with carboxylic acid anhydride to form N-(3-methoxyphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide.

Scientific Research Applications

N-(3-methoxyphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide has been used in scientific research to study its effects on the central nervous system. It has been found to act as a potent agonist of the serotonin receptor, which is involved in the regulation of mood, appetite, and sleep. N-(3-methoxyphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide has also been shown to have an affinity for the dopamine receptor, which is involved in reward and motivation.